BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Nepheline
Syenite Waste as a Supplementary Cementitious
Material

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Nepheline syenite

Cat. No.: B1518443

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential use of nepheline
syenite waste (NSW) as a supplementary cementitious material (SCM) in concrete. The
information is intended to guide researchers and professionals in evaluating and utilizing this
industrial byproduct to enhance the sustainability and performance of cement-based materials.

Introduction

Nepheline syenite is a feldspathic mineral primarily used in the glass and ceramics industries.
[1][2] The processing of nepheline syenite generates significant quantities of waste material,
which poses environmental and disposal challenges.[3][4] This waste, typically rich in silica and
alumina, presents an opportunity for valorization as a pozzolanic material in concrete.[3] As a
supplementary cementitious material, nepheline syenite waste can partially replace Portland
cement, leading to reduced CO2 emissions, lower costs, and potentially improved concrete
durability.

Physicochemical Properties of Nepheline Syenite
Waste

The suitability of nepheline syenite waste as an SCM is largely dependent on its chemical and
physical characteristics. The following tables summarize typical properties. It is crucial to note
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that these properties can vary depending on the source and processing of the nepheline
syenite.

Table 1: Chemical Composition of Nepheline Syenite and Its Waste

Nepheline Syenite Waste

Oxide Nepheline Syenite (wt%)
(NSW) (wt%)

SiO2 53.0 - 62.0[5] 56.0[3]
Al203 >23.0[5] 20.0[3]
Fe203 <0.1[5] Varies
Naz20 + K20 >14.0[5] 15.0[3]
CaO Varies Varies
MgO Varies Varies
Loss on Ignition (LOI) Varies Varies

Table 2: Physical Properties of Nepheline Syenite

Property Value Unit
Hardness (Mohs) 6[1][6]

Density 2.6[1][6] g/cm3
Specific Gravity 2.6[7]

Refractive Index 1.51 - 1.53[1][6]

Performance in Concrete: lllustrative Data

The following tables present illustrative data on the potential effects of incorporating nepheline
syenite waste into concrete mixtures. These values are based on typical performance
enhancements observed with natural pozzolans and should be experimentally verified for
specific NSW sources and mix designs.
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Table 3: lllustrative Compressive Strength of Concrete with NSW

NSW Replacement 7-Day Compressive

28-Day
Compressive

90-Day
Compressive

(%) Strength (MPa)
Strength (MPa) Strength (MPa)
0 (Control) 25 35 40
10 22 36 42
20 18 34 41
30 15 30 38
Table 4: lllustrative Durability Performance of Concrete with NSW

Property Control (0% NSW) 20% NSW
Rapid Chloride Permeability ]

4000 (High) 2000 (Low)
(Coulombs)
Sulfate Resistance (Expansion

0.10 0.05
at 6 months, %)
Water Absorption (%) 6.0 4.5

Experimental Protocols

To evaluate the suitability of a specific source of nepheline syenite waste as an SCM, the

following experimental protocols, based on relevant ASTM standards, are recommended.

Pozzolanic Activity Assessment

The pozzolanic activity of NSW is a critical parameter that determines its ability to react with

calcium hydroxide in the presence of water to form cementitious compounds.

Protocol 1: Strength Activity Index with Portland Cement (ASTM C311)
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e Materials: Portland cement, standard sand, potable water, and the nepheline syenite waste
to be tested.

e Mixture Proportions:

o Control Mortar: 1 part cement to 2.75 parts standard sand by weight. Water is added to
achieve a specified flow.

o Test Mortar: A portion of the cement (typically 20% by mass) is replaced with an equal
mass of the NSW. Water is adjusted to achieve the same flow as the control mortar.

e Procedure:

o Prepare mortar specimens (50 mm or 2-inch cubes) for both control and test mixtures
according to ASTM C109/C109M.

o Cure the specimens in a moist environment at 23 + 2°C.
o Determine the compressive strength of the mortar cubes at 7 and 28 days.

e Calculation: The Strength Activity Index (SAl) is calculated as: SAI (%) = (Compressive
strength of test mortar / Compressive strength of control mortar) x 100

» Requirement: According to ASTM C618, for a material to be classified as a pozzolan, the SAI
should be a minimum of 75% of the control at either 7 or 28 days.[8][9]

Concrete Performance Evaluation

Protocol 2: Concrete Mix Design and Fresh Properties

o Mix Design: Develop a series of concrete mix designs with varying percentages of cement
replacement by NSW (e.g., 0%, 10%, 20%, 30% by mass). Maintain a constant water-to-
cementitious materials ratio (w/cm). The mix design process should follow established
guidelines such as ACI 211.1.

e Fresh Concrete Tests:
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o Workability (Slump): Measure the slump of the fresh concrete in accordance with ASTM
C143/C143M. This indicates the consistency and ease of placement.

o Setting Time: Determine the initial and final setting times of the concrete using ASTM
C403/C403M. This is crucial for understanding the effect of NSW on the hydration kinetics.

o Air Content: Measure the air content of the fresh concrete using ASTM C231/C231M
(pressure method) or ASTM C173/C173M (volumetric method).

Protocol 3: Hardened Concrete Properties

e Specimen Preparation: Cast concrete cylinders (100 x 200 mm or 150 x 300 mm) and
beams (e.g., 100 x 100 x 400 mm) from each mix.

e Curing: Cure the specimens in a standard moist curing room or in lime-saturated water until
the age of testing.

o Compressive Strength (ASTM C39/C39M): Test the cylindrical specimens for compressive
strength at various ages (e.g., 7, 28, 56, and 90 days) to evaluate the strength development.

o Flexural Strength (ASTM C78/C78M): Test the beam specimens for flexural strength
(modulus of rupture) at 28 days.

Protocol 4: Durability Assessment

e Rapid Chloride Permeability Test (ASTM C1202):

o Use 50 mm thick slices cut from 100 mm diameter concrete cylinders cured for 28 or 56
days.

o Subject the specimens to a 60 V potential for 6 hours and measure the total charge
passed in Coulombs. A lower value indicates higher resistance to chloride ion penetration.

o Sulfate Resistance Test (ASTM C1012/C1012M):

o Prepare mortar bars with the NSW-cement blends.

o After an initial curing period, immerse the bars in a sodium sulfate solution.
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o Measure the length change of the bars periodically for up to 6 months or longer. Lower
expansion indicates better sulfate resistance.

Visualizations

The following diagrams illustrate key concepts and workflows related to the use of nepheline
syenite waste as an SCM.
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Caption: Pozzolanic reaction of nepheline syenite waste.
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Caption: Experimental workflow for evaluating NSW as an SCM.
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Caption: Relationship between NSW properties and concrete performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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